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Compound of Interest

Compound Name: 93-0170

Cat. No.: B15576624

For researchers, scientists, and drug development professionals, the safe handling of novel
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for the personal protective equipment (PPE), operational handling, and
disposal of 93-0170, a cationic lipidoid used in the formulation of lipid nanoparticles for
research purposes. As the toxicological properties of 93-0170 are not fully characterized, it
should be treated as a hazardous substance. The primary immediate hazard during handling is
associated with the solvent, ethanol, in which it is supplied.

Personal Protective Equipment (PPE) and Exposure
Data

Given that 93-0170 is supplied in an ethanol solution, the selection of appropriate PPE should
be based on the hazards of both the lipidoid and the solvent. The following table summarizes
key quantitative data for ethanol to inform risk assessment and PPE selection.
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Parameter

Value

Issuing Organization

Permissible Exposure Limit
(PEL) - 8-hour Time-Weighted
Average (TWA)

1000 ppm (1900 mg/m3)

OSHA[1][2]

Recommended Exposure Limit
(REL) - 10-hour Time-
Weighted Average (TWA)

1000 ppm (1900 mg/ms)

NIOSH[3][4]

Short-Term Exposure Limit
(STEL)

1000 ppm

ACGIH[4]

Immediately Dangerous to Life
or Health (IDLH)

3300 ppm

NIOSH[4]

Nitrile Glove Breakthrough
Time (Ethanol)

Varies significantly (from <10
to >480 minutes) depending on
glove thickness, manufacturer,
and movement.[5][6][7][8][9]

Note: For 93-0170 itself, there are no established exposure limits. Therefore, engineering

controls and PPE should be chosen to minimize all potential routes of exposure.

Experimental Protocols: Safe Handling and Disposal

Adherence to the following procedural steps is critical to ensure the safety of laboratory

personnel and the environment.

Personal Protective Equipment (PPE) Protocol

Engineering Controls: All work with 93-0170 should be conducted in a certified chemical

fume hood to minimize inhalation exposure to ethanol vapors and any potential aerosols of

the lipidoid.

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves are a common

choice for incidental contact with ethanol.[10] However, breakthrough times can be short,

especially with movement.[6][8] For extended use or direct contact, consider thicker nitrile
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gloves or double-gloving. Always consult the glove manufacturer's chemical resistance
guide.[9]

o Eye and Face Protection: Chemical splash goggles are mandatory.[11] A face shield should
be worn over safety goggles when there is a risk of splashing, such as when transferring
larger volumes.[11]

» Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[5] Ensure
that legs and feet are covered by wearing long pants and closed-toe shoes.

e Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved
respirator with an organic vapor cartridge may be necessary.[4] A quantitative fit test is
required for tight-fitting respirators.

Disposal Plan

» Waste Segregation: 93-0170 in ethanol is a non-halogenated organic solvent waste.[12][13]
[14] It must be segregated from halogenated solvent waste to ensure proper disposal and to
avoid unnecessary costs.[13][14]

o Waste Collection:

o Collect all liquid waste containing 93-0170 and ethanol in a designated, properly labeled,
and sealed hazardous waste container.[12][15]

o The container should be made of a material compatible with ethanol.
o Do not overfill the container; leave adequate headspace.[15]
o Store the waste container in a well-ventilated area, away from sources of ignition.[13]

o Contaminated Solid Waste: All disposable items that have come into contact with 93-0170,
such as pipette tips, gloves, and absorbent pads, should be collected in a separate, clearly
labeled hazardous waste bag or container for solid chemical waste.

o Disposal Request: Arrange for the disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of this material down the drain
or in the regular trash.
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Visual Guidance: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 93-0170.
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Is work performed in a
certified chemical fume hood?

Wear NIOSH-approved respirator
with organic vapor cartridge.
(Consult EHS)

Wear chemical splash goggles.

Is there a risk of splashing?

Wear a face shield over goggles. No

Select appropriate gloves.
(e.g., Nitrile for incidental use).
Consult manufacturer's guide.

Wear a flame-resistant lab coat.

Wear long pants and
closed-toe shoes.

Proceed with experiment

Click to download full resolution via product page

PPE Selection Workflow for 93-0170
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

e 2. ETHYL ALCOHOL (ETHANOL) | Occupational Safety and Health Administration
[osha.gov]

. CDC - NIOSH Pocket Guide to Chemical Hazards - Ethyl alcohol [cdc.gov]
. nj.gov [nj.gov]

. stacks.cdc.gov [stacks.cdc.gov]

. researchgate.net [researchgate.net]

. tandfonline.com [tandfonline.com]

°
[e0] ~ (o)) (62} H w

. Chemical Resistance of Disposable Nitrile Gloves Exposed to Simulated Movement -
PMC [pmc.ncbi.nim.nih.gov]

e 9. ehs.yale.edu [ehs.yale.edu]

e 10. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
e 11. downloads.regulations.gov [downloads.regulations.gov]

e 12. braun.matse.illinois.edu [braun.matse.illinois.edu]

e 13. Guidelines for Solvent Waste Recycling and Disposal | AllSource Environmental
[allsource-environmental.com]

e 14, hazardouswasteexperts.com [hazardouswasteexperts.com]
e 15. campusoperations.temple.edu [campusoperations.temple.edu]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
93-0170]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576624#personal-protective-equipment-for-
handling-93-0170]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15576624?utm_src=pdf-custom-synthesis
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/chemicaldata/1034
https://www.osha.gov/chemicaldata/1034
https://www.cdc.gov/niosh/npg/npgd0262.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0844.pdf
https://stacks.cdc.gov/view/cdc/225296/cdc_225296_DS1.pdf
https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://www.tandfonline.com/doi/full/10.1080/15459624.2024.2345815
https://pmc.ncbi.nlm.nih.gov/articles/PMC3495187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3495187/
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0057-0011/content.pdf
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b15576624#personal-protective-equipment-for-handling-93-o17o
https://www.benchchem.com/product/b15576624#personal-protective-equipment-for-handling-93-o17o
https://www.benchchem.com/product/b15576624#personal-protective-equipment-for-handling-93-o17o
https://www.benchchem.com/product/b15576624#personal-protective-equipment-for-handling-93-o17o
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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